Cas no 776253-96-4 ((1-methyl-1H-indol-3-yl)sulfanylmethanimidamide)

• Product Name: (1-methyl-1H-indol-3-yl)sulfanylmethanimidamide
• CAS No: 776253-96-4
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• MDL: MFCD09972554
• CID: 552768
• PubChem ID: 2049434
• Update Time: 2025-04-19

(1-methyl-1H-indol-3-yl)sulfanylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,1-methyl-1H-indol-3-yl ester
• (1-methylindol-3-yl) carbamimidothioate
• Carbamimidothioic acid, 1-methyl-1H-indol-3-yl ester (9CI)
• (1-methyl-1H-indol-3-yl)sulfanylmethanimidamide
• 1-Methyl-1H-indol-3-yl carbamimidothioate
• IDI1_010851
• 776253-96-4
• AG-H-10763
• 1-Methyl-1H-indol-3-ylcarbamimidothioate
• EN300-241953
• [(1-methyl-1H-indol-3-yl)sulfanyl]methanimidamide
• IFLab1_005448
• AKOS005208023
• DTXSID30365917

• MDL： MFCD09972554
• Inchi： 1S/C10H11N3S/c1-13-6-9(14-10(11)12)7-4-2-3-5-8(7)13/h2-6H,1H3,(H3,11,12)
• InChI Key： GNUHVXYYOSTZTD-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C1=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 205.06736854g/mol
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.1Ų